Cas no 80822-15-7 ((+)-Dibenzoyl-D-Tartaric Acid Monohydrate)

• Product name: (+)-Dibenzoyl-D-Tartaric Acid Monohydrate
• CAS No: 80822-15-7
• MF: C₁₈H₁₆O₉
• MW: 376.314246177673
• MDL: MFCD00150722
• CID: 60260
• PubChem ID: 87567904

(+)-Dibenzoyl-D-Tartaric Acid Monohydrate Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2,3-Bis(benzoyloxy)succinic acid hydrate
• D-DBTA(H20)
• D-(+)DBTA, Dibenzoyl-D-tartaric acid, Monohydrate
• DBTA (Di-O,O'-benzoyl-D-(+)tartaric Acid Monohydrate)
• (+)-2,3-DIBENZOYL-D-TARTARIC ACID MONOHYDRATE
• 2,3-di-o-benzoyl-d-tartaric acid hydrate
• (2S,3S)-(+)-DIBENZOYL-D-TARTARIC ACID MONOHYDRATE
• (+)-Dibenzoyl-D-tartaric Acid Monohydrate
• Dibenzoyl-L-tartaric acid
• NOVOCHEMY NC-29709
• (+)-Dibenzoyl-D-tartaric
• (+)-DIBENZOYL-D-TARTARIC ACID H2O
• (+)-Dibenzoyl-D-Tartaric Acid Monohydrate EE
• D-(+)-DBTA.2H2O
• D-DBTA
• DIBENZOYL-D-TARARIC ACID MOTOHYDRATE
• DIBENZOYL-D-TARTARIC ACID MONOHYDRATE
• DIBENZOYL-D-TARTRICACID MONOHYDRATE
• D-O,O'-dibenzoyltartaric acid hydrate
• O,O'-dibenzoyl-Dg-tartaric acid,monohydrate
• O,O'-Dibenzoyl-Dg-weinsaeure,Monohydrat
• (+)-O,O'-Dibenzoyl-D-tartaric acid monohydrate
• Butanedioic acid, 2,3-bis(benzoyloxy)-, monohydrate, (2S,3S)- (9CI)
• Butanedioic acid, 2,3-bis(benzoyloxy)-, monohydrate, [S-(R*,R*)]- (ZCI)
• D-(+)-Dibenzoyl tartaric acid monohydrate
• DTXSID401001540
• o,o'-dibenzoyl d-tartaric acid monohydrate
• AS-12428
• (2S,3S)-2,3-dibenzoyloxybutanedioic acid;hydrate
• D-(+)-Dibenzoyl tartaric acid ester monohydrate
• Dibenzoyl D-tartaric acid monohydrate
• AKOS015888114
• SCHEMBL2859440
• 80822-15-7
• 9VP4TD9RNQ
• dibenzoyl-d-(+)-tartaric acid monohydrate
• Butanedioic acid, 2,3-bis(benzoyloxy)-, monohydrate, (2S,3S)-
• Butanedioic acid, 2,3-bis(benzoyloxy)-, hydrate (1:1), (2S,3S)-
• CS-W009757
• MFCD00150722
• DXDIHODZARUBLA-IODNYQNNSA-N
• 2,3-Bis(benzoyloxy)butanedioic acid--water (1/1)
• (+)-Dibenzoyl-D-Tartaric Acid Monohydrate

• MDL： MFCD00150722
• Inchi： 1S/C18H14O8.H2O/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12;/h1-10,13-14H,(H,19,20)(H,21,22);1H2/t13-,14-;/m0./s1
• InChI Key： DXDIHODZARUBLA-IODNYQNNSA-N
• SMILES： [C@H](C(=O)O)(OC(C1C=CC=CC=1)=O)[C@@H](C(=O)O)OC(C1C=CC=CC=1)=O.O
• BRN： 6121616

Computed Properties

• Exact Mass: 376.07900
• Monoisotopic Mass: 376.07943208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 150-153 ºC
• Boiling Point: 606.6°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 109 ° (C=1, EtOH)
• Water Partition Coefficient: Soluble in methanol. Slightly soluble in water.
• PSA: 136.43000
• LogP: 1.54250
• Vapor Pressure: No data available
• Specific Rotation: 109 º (c=2, ethanol)
• Solubility: Not determined

(+)-Dibenzoyl-D-Tartaric Acid Monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P280,P264,P305+P351+P338,P337+P313
• Hazard Category Code： R36
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36
• TSCA：Yes

(+)-Dibenzoyl-D-Tartaric Acid Monohydrate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters